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Compound of Interest

Compound Name: 5-Iodo-1-pentyne

Cat. No.: B1600000 Get Quote

This document provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal procedures for handling 5-Iodo-1-
pentyne in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
5-Iodo-1-pentyne is a flammable liquid that can cause skin and eye irritation.[1] In some

cases, it is classified as causing severe skin burns and eye damage.[2] Therefore, adherence

to proper safety precautions and the use of appropriate personal protective equipment are

mandatory.

Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1600000?utm_src=pdf-interest
https://www.benchchem.com/product/b1600000?utm_src=pdf-body
https://www.benchchem.com/product/b1600000?utm_src=pdf-body
https://www.benchchem.com/product/b1600000?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/I0059_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-1-pentyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 standard

or European Standard EN166.

A face shield should be worn

over goggles if there is a

significant splash risk.

To protect eyes from splashes

and vapors.[3]

Hand Protection

Chemical-impermeable gloves,

such as nitrile or neoprene.[3]

For extended exposure,

consider double-gloving or

using heavier-duty gloves.

To prevent skin contact with

the chemical.[3] Disposable

nitrile gloves offer good

protection against incidental

splashes.[3]

Body Protection

A flame-resistant lab coat (e.g.,

Nomex) buttoned to cover as

much skin as possible.[3] Long

pants and closed-toe, closed-

heel shoes are mandatory.[3]

To protect the skin and

personal clothing from spills

and contamination.[3]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[3] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge may be

necessary.

To prevent inhalation of

vapors.[3]

Quantitative Data Summary
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Property Value

Molecular Formula C₅H₇I[4][5][6]

Molecular Weight 194.01 g/mol [5][6]

Appearance Liquid[5][7]

Boiling Point 84-89 °C (at 43 Torr)[5][7]

Flash Point 57.38 °C (135.3 °F)

Storage Temperature 2-8°C[5][7]

Operational Plan: Safe Handling and Disposal
Handling Procedures:

Preparation: Ensure that a safety shower and eyewash station are readily accessible and in

close proximity to the workstation.[8]

Ventilation: All handling of 5-Iodo-1-pentyne must be performed in a well-ventilated area,

preferably within a chemical fume hood.[3]

Personal Protective Equipment: Don the required PPE as outlined in the table above before

handling the chemical.

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[9] Use

only non-sparking tools and explosion-proof equipment.[9]

Grounding: Ground/bond container and receiving equipment to prevent static discharge.[9]

Dispensing: When transferring the liquid, do so carefully to avoid splashes. Use a closed

system where possible.

Hygiene: Wash hands and face thoroughly after handling.[1] Avoid contact with skin, eyes,

and clothing.[1]

Storage Plan:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep in a flammables area, away from heat, sparks, and flame.[9]

Recommended storage temperature is between 2-8°C.[5][7]

Disposal Plan:

Dispose of contents/container to an approved waste disposal plant.[9] All waste materials

should be collected in a designated, labeled, and sealed container for hazardous waste. Follow

all local, state, and federal regulations for the disposal of flammable and halogenated organic

compounds. Do not dispose of down the drain or with general laboratory trash.

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1][3]

Eye Contact

Rinse eyes with pure water for at least 15

minutes.[3] Remove contact lenses, if present

and easy to do. Continue rinsing.[1] Seek

immediate medical attention.[1][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[3]

Spill Response Workflow:
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Immediate Actions

Assess and Contain

Cleanup and Decontamination

Post-Cleanup

Evacuate Immediate Area

Alert Others in the Vicinity

Remove Ignition Sources

Assess Spill Size and Risk

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Don Appropriate PPE

Absorb Spilled Material

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 5-Iodo-1-pentyne spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1600000?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/I0059_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-1-pentyne
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Iodo_2_methyl_2_pentene.pdf
https://www.achemblock.com/p39399-5-iodo-1-pentyne.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21110359_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/11019720
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21110359.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Iododecane.pdf
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.benchchem.com/product/b1600000#personal-protective-equipment-for-handling-5-iodo-1-pentyne
https://www.benchchem.com/product/b1600000#personal-protective-equipment-for-handling-5-iodo-1-pentyne
https://www.benchchem.com/product/b1600000#personal-protective-equipment-for-handling-5-iodo-1-pentyne
https://www.benchchem.com/product/b1600000#personal-protective-equipment-for-handling-5-iodo-1-pentyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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